Cas no 1695004-56-8 (2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine
• CAS No: 1695004-56-8
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6391689
• PubChem ID: 126974714
• Update Time: 2025-05-24

2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine
• EN300-1838296
• 1695004-56-8
• [2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H15N3/c1-10(2)7(5-11)9(10)8-3-4-12-6-13-8/h3-4,6-7,9H,5,11H2,1-2H3
• InChI Key： WLNRJCTZEHGPDT-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CN=CN=2)C1(C)C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine (CAS No. 1695004-56-8)

2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 1695004-56-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropyl backbone substituted with a pyrimidine ring, has garnered attention due to its structural complexity and potential biological activity. The presence of the pyrimidin-4-yl moiety suggests possible interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

The structural framework of 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine combines the rigidity of the cyclopropyl ring with the heterocyclic properties of the pyrimidine moiety. This combination not only enhances its molecular diversity but also opens up avenues for exploring novel pharmacophores. The compound’s dimethyl substitution at the 2-position further modulates its electronic and steric properties, influencing its reactivity and potential interactions with biological systems.

In recent years, there has been growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic profiles. Pyrimidine derivatives, in particular, have been extensively studied for their roles in various therapeutic areas, including antiviral, anticancer, and antimicrobial applications. The compound in question (2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine) represents an intriguing example of how structural modifications can lead to the discovery of new bioactive molecules.

One of the key aspects of this compound is its potential as a lead structure for further medicinal chemistry optimization. The cyclopropyl group, known for its unique electronic properties and ability to engage in favorable non-bonded interactions, can be a critical determinant of binding affinity and selectivity. Meanwhile, the pyrimidine ring provides a versatile platform for further functionalization, allowing chemists to explore a wide range of chemical modifications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets more accurately. These tools have been instrumental in identifying promising candidates for experimental validation. For instance, virtual screening studies have shown that derivatives of 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine exhibit potential binding to enzymes and receptors involved in critical biological pathways.

The synthesis of 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring is known to be sensitive to various reaction conditions, requiring careful optimization to avoid unwanted side reactions. However, modern synthetic methodologies have provided powerful tools for constructing complex cyclic structures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in assembling the desired framework.

Moreover, the presence of the pyrimidine moiety offers opportunities for further derivatization through nucleophilic substitution or condensation reactions. These strategies can be employed to introduce additional functional groups that may enhance the biological activity or metabolic stability of the compound. Such modifications are often guided by structure-activity relationship (SAR) studies, which help in understanding how changes in the molecular structure affect biological potency.

In terms of biological evaluation, 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine has shown promise in preliminary assays targeting specific enzymes or receptors. For example, early studies suggest that this compound may interact with kinases or other enzymes involved in cell signaling pathways relevant to diseases such as cancer or inflammation. While these findings are encouraging, further rigorous testing is necessary to confirm its efficacy and safety profile.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates more efficiently. The case of 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine exemplifies how such collaborative efforts can lead to innovative solutions in drug discovery.

Looking ahead, the future prospects for 2,2-dimethyl-3-(pyrimidin-4-yl)cyclopropylmethanamine and related derivatives appear promising. Continued research into its biological activity and structural optimization will likely uncover new therapeutic applications. Additionally, advances in synthetic methodologies may enable more efficient production scales suitable for clinical development.

In conclusion,2,2-dimethyl-3-(pyrimidin-4-y lcycloprop ylmethanamin e (CAS No. 1695004 -56 -8) stands out as a fascinating compound with potential pharmaceutical significance . Its unique structural features , coupled with recent advancements in drug discovery technologies , make it an exciting candidate for further exploration . As research progresses , this molecule may contribute valuable insights into developing novel therapeutic agents .